Cas no 89579-21-5 (Benzaldehyde, 2,2'-[1,5-pentanediylbis(oxy)]bis-)

Benzaldehyde, 2,2'-[1,5-pentanediylbis(oxy)]bis- structure
89579-21-5 structure
Product Name:Benzaldehyde, 2,2'-[1,5-pentanediylbis(oxy)]bis-
CAS No:89579-21-5
MF:C19H20O4
MW:312.359705924988
CID:595763
PubChem ID:13256785
Update Time:2025-04-19

Benzaldehyde, 2,2'-[1,5-pentanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,2'-[1,5-pentanediylbis(oxy)]bis-
    • 2-[5-(2-formylphenoxy)pentoxy]benzaldehyde
    • 2,2'-[Pentane-1,5-diylbis(oxy)]dibenzaldehyde
    • 1,5-bis(2-formylphenoxy)-pentane
    • 89579-21-5
    • DTXSID50532366
    • CHEMBL2380541
    • 2,2'-[1,5-penyanediylbis(oxy)]bisbenzaldehyde
    • SCHEMBL13305834
    • 4,4'-(1,5-PENTANEDIYL)DIOXYDIBENZALDEHYDE
    • Inchi: 1S/C19H20O4/c20-14-16-8-2-4-10-18(16)22-12-6-1-7-13-23-19-11-5-3-9-17(19)15-21/h2-5,8-11,14-15H,1,6-7,12-13H2
    • InChI Key: QLJVILWLBUGBOX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C=O)CCCCCOC1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 312.13615911g/mol
  • Monoisotopic Mass: 312.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.6Ų
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